3-fluoro-N-[2-(methylsulfanyl)phenyl]benzamide
CAS No.:
Cat. No.: VC10209276
Molecular Formula: C14H12FNOS
Molecular Weight: 261.32 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C14H12FNOS |
|---|---|
| Molecular Weight | 261.32 g/mol |
| IUPAC Name | 3-fluoro-N-(2-methylsulfanylphenyl)benzamide |
| Standard InChI | InChI=1S/C14H12FNOS/c1-18-13-8-3-2-7-12(13)16-14(17)10-5-4-6-11(15)9-10/h2-9H,1H3,(H,16,17) |
| Standard InChI Key | XCNXRSYUBPBANV-UHFFFAOYSA-N |
| SMILES | CSC1=CC=CC=C1NC(=O)C2=CC(=CC=C2)F |
| Canonical SMILES | CSC1=CC=CC=C1NC(=O)C2=CC(=CC=C2)F |
Introduction
3-fluoro-N-[2-(methylsulfanyl)phenyl]benzamide is a synthetic organic compound that belongs to the class of benzamides. This compound is characterized by its structural components, including a benzamide backbone, a fluorine atom at the 3-position of the benzene ring, and a methylsulfanyl group attached to the phenyl ring. The presence of these functional groups imparts unique chemical and biological properties to the compound.
Synthesis
The synthesis of 3-fluoro-N-[2-(methylsulfanyl)phenyl]benzamide typically involves a reaction between 3-fluorobenzoyl chloride and 2-(methylsulfanyl)aniline in the presence of a base. This reaction is a common method for forming amide bonds in organic chemistry.
Potential Applications
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Pharmaceutical Research: The compound could be explored for its potential therapeutic applications, such as antimicrobial or anticancer agents, due to its structural similarity to known bioactive compounds.
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Chemical Probes: It might serve as a chemical probe to study specific biological pathways or protein interactions.
Safety and Handling
Handling 3-fluoro-N-[2-(methylsulfanyl)phenyl]benzamide requires standard laboratory precautions, including the use of gloves, safety glasses, and a fume hood. The compound should be stored in a cool, dry place away from incompatible substances.
Toxicity Data
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